Cas no 449791-73-5 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide
• CAS No: 449791-73-5
• MF: C₂₁H₂₀ClN₃O₃S
• MW: 429.91980266571
• CID: 5981369
• PubChem ID: 4461779
• Update Time: 2025-07-16

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide
• Benzeneacetamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-α-ethyl-
• AKOS024581945
• N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylbutanamide
• SR-01000570267
• SR-01000570267-1
• F0541-0569
• N-[2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-phenylbutanamide
• N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide
• Oprea1_573522
• 449791-73-5

• Inchi： 1S/C21H20ClN3O3S/c1-2-17(14-6-4-3-5-7-14)21(26)23-20-18-12-29(27,28)13-19(18)24-25(20)16-10-8-15(22)9-11-16/h3-11,17H,2,12-13H2,1H3,(H,23,26)
• InChI Key： REMLHYGBSYCIKC-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NC2N(C3=CC=C(Cl)C=C3)N=C3CS(=O)(=O)CC3=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 429.0913904g/mol
• Monoisotopic Mass: 429.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 705.0±60.0 °C(Predicted)
• pka: 12.67±0.20(Predicted)

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide

Research Brief on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide (CAS: 449791-73-5)

The compound N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide (CAS: 449791-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and therapeutic potential, making it a compound of interest for drug development.

Recent advancements in the synthesis of 449791-73-5 have highlighted improved yields and purity through novel catalytic methods. Researchers have employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of constructing the thienopyrazole core. These methodological improvements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational modeling has provided insights into the compound's binding affinity and selectivity, suggesting potential applications in targeting inflammatory pathways and oncogenic proteins.

Pharmacological evaluations of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide have revealed its efficacy in inhibiting key enzymes involved in inflammatory responses. In vitro studies using human cell lines have shown significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. These findings position the compound as a potential candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have identified its interaction with the NF-κB signaling pathway. By inhibiting the phosphorylation of IκBα, 449791-73-5 effectively blocks the nuclear translocation of NF-κB, thereby attenuating inflammatory gene expression. This mechanistic clarity supports the rationale for its therapeutic use and provides a foundation for future structure-activity relationship (SAR) studies aimed at optimizing its pharmacokinetic properties.

In the context of oncology, preliminary data suggest that 449791-73-5 exhibits antiproliferative effects against certain cancer cell lines, particularly those with dysregulated kinase activity. Studies have demonstrated its ability to induce apoptosis in breast and lung cancer cells, with minimal cytotoxicity to normal cells. These observations underscore its potential as a targeted therapy, though further in vivo validation is required to assess its safety and efficacy in animal models.

Despite these promising findings, challenges remain in the development of 449791-73-5 as a therapeutic agent. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through medicinal chemistry optimization. Recent efforts have explored prodrug strategies and formulation technologies to enhance its drug-like properties, with some success in improving oral absorption in preclinical models.

In conclusion, N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-phenylbutanamide represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential in inflammation and oncology highlights the versatility of thienopyrazole derivatives in drug discovery. Continued research into its optimization and mechanistic profiling will be essential to translate these findings into clinical applications.